Cloxacillin

• CAS: 23736-58-5; 61-72-3; 642-78-4; 7081-44-9
• Molecular Formula: C19H18ClN3O5S
• Molecular Weight: 435.9 g/mol
• InChI: InChI=1S/C19H18ClN3O5S/c1-8-11(12(22-28-8)9-6-4-5-7-10(9)20)15(24)21-13-16(25)23-14(18(26)27)19(2,3)29-17(13)23/h4-7,13-14,17H,1-3H3,(H,21,24)(H,26,27)/t13-,14+,17-/m1/s1
• InChIKey: LQOLIRLGBULYKD-JKIFEVAISA-N
• Solubility: WHITE, CRYSTALLINE POWDER; SOL IN ALCOHOL; SLIGHTLY SOL IN ACETONE, CHLOROFORM; AQ SOLN IS ALKALINE; DECOMP BETWEEN 170 °C & 173 °C; ODORLESS; BITTER TASTE /MONOHYDRATE/; 5.32e-02 g/L

Cloxacillin Procurement Overview

Cloxacillin (CAS: 23736-58-5; 61-72-3; 642-78-4; 7081-44-9) is a semi-synthetic, narrow-spectrum β-lactam antibiotic belonging to the isoxazolyl penicillin class, specifically engineered for resistance to staphylococcal β-lactamase [1]. It exhibits potent bactericidal activity primarily against Gram-positive cocci, with a primary focus on Methicillin-Susceptible Staphylococcus aureus (MSSA) and other penicillinase-producing staphylococci, while demonstrating no clinically relevant activity against Methicillin-Resistant S. aureus (MRSA) due to altered PBP2a targets [2]. Commercial material is routinely supplied as the sodium salt monohydrate, typically certified to a purity of ≥98.0% (HPLC) [3].

Target

Penicillinase-producing MSSA

Form

Sodium salt monohydrate

Purity

Certified high purity (HPLC)

• [1] ChemicalBook. (2022). Isoxazolyl Penicillins: Antimicrobial Activity, Susceptibility, Administration and Dosage Clinical Uses etc. View Source
• [2] Medical Pharmacology. (2020). Antibacterial Drugs - Isoxazolyl Penicillins. View Source
• [3] TCI Chemicals. Cloxacillin Sodium Salt Monohydrate Product Specification. View Source

Cloxacillin Generic Substitution Barriers

Isoxazolyl penicillins, including oxacillin, cloxacillin, dicloxacillin, and flucloxacillin, are not freely interchangeable despite their shared β-lactamase stability. Their distinct chemical structures confer significant and quantifiable differences in β-lactamase stability [1], oral bioavailability [2], protein binding [3], and serum bactericidal activity [4]. These pharmacokinetic and pharmacodynamic variations directly impact dosing regimens, achievable tissue concentrations, and ultimate clinical efficacy for specific infections. The following quantitative evidence guide details these precise differentiation points, providing the necessary data for scientific selection and procurement decisions.

β-Lactamase Stability

Stability ranking differs within the isoxazolyl class; oxacillin is less stable, which may shift activity against penicillinase-producing strains.

Oral Bioavailability

Moderate oral bioavailability of cloxacillin is not equivalent to the higher exposure of dicloxacillin, affecting serum concentration profiles.

Protein Binding

Higher protein binding compared to oxacillin and nafcillin alters free drug fraction and may influence tissue distribution interpretation.

• [1] Selwyn, S. (1980). Comparative stabilities of penicillins and cephalosporins to staphylococcal β-lactamase and activities against Staphylococcus aureus. Journal of Antimicrobial Chemotherapy, 6(3), 333. View Source
• [2] ChemicalBook. (2022). Isoxazolyl Penicillins: Antimicrobial Activity, Susceptibility, Administration and Dosage Clinical Uses etc. View Source
• [3] Kunin, C. M. (1966). Clinical pharmacology of the new penicillins: I. The importance of serum protein binding in determining antimicrobial activity and concentration in serum. Clinical Pharmacology & Therapeutics, 7(2), 166-179. View Source
• [4] Bass, J. W., et al. (1982). Comparison of oral penicillinase-resistant penicillins: contrasts between agents and assays. Southern Medical Journal, 75(4), 408-410. View Source

Cloxacillin Differentiation Evidence

β-Lactamase Stability Ranking

Cloxacillin exhibits β-lactamase stability comparable to dicloxacillin and flucloxacillin, but is significantly more stable than oxacillin against staphylococcal β-lactamase [1]. This directly impacts its activity against penicillinase-producing strains of S. aureus.

β-Lactamase Stability

Head-to-head

Highest stability tier

Supports preserved activity against penicillinase-producing MSSA in research models.

Ranking: Methicillin > Cloxacillin ≈ Dicloxacillin ≈ Flucloxacillin > Oxacillin

Evidence Dimension	Relative stability to staphylococcal β-lactamase
Target Compound Data	Ranked in the highest stability tier
Comparator Or Baseline	Methicillin (most stable) > Cloxacillin = Dicloxacillin = Flucloxacillin > Oxacillin
Quantified Difference	Cloxacillin is in a higher stability tier than oxacillin.
Conditions	Measured by (1) hydrolysis rates by isolated enzyme, (2) activity against β-lactamase-positive vs. negative strains, and (3) inactivation by growing β-lactamase-positive cultures.

Why This Matters

Superior β-lactamase stability ensures preserved activity against penicillinase-producing MSSA, a critical factor for clinical or industrial applications where enzyme-producing strains are a concern.

• [1] Selwyn, S. (1980). Comparative stabilities of penicillins and cephalosporins to staphylococcal β-lactamase and activities against Staphylococcus aureus. Journal of Antimicrobial Chemotherapy, 6(3), 333. View Source

Serum Protein Binding Comparison

Cloxacillin demonstrates high serum protein binding, quantified as the second highest among oral isoxazolyl penicillins, with dicloxacillin showing the highest degree of binding [1]. This influences the free fraction of drug available for antimicrobial activity.

Serum Protein Binding

Head-to-head

2nd highest binding

Impacts free drug fraction and serum half-life in PK studies.

Order: Dicloxacillin > Cloxacillin > Oxacillin > Nafcillin

Evidence Dimension	Serum protein binding
Target Compound Data	Cloxacillin is highly bound (exact % not provided in this source, but order is clear)
Comparator Or Baseline	Dicloxacillin > Cloxacillin > Oxacillin > Nafcillin (in descending order of binding)
Quantified Difference	Dicloxacillin exhibits greater protein binding than cloxacillin.
Conditions	Equilibrium dialysis and ultrafiltration of serum from volunteers receiving therapeutic doses.

Why This Matters

While high protein binding can limit the immediate free drug concentration, it also contributes to a longer serum half-life and sustained activity, a key pharmacokinetic differentiator for dosing interval selection.

• [1] Kunin, C. M. (1966). Clinical pharmacology of the new penicillins: I. The importance of serum protein binding in determining antimicrobial activity and concentration in serum. Clinical Pharmacology & Therapeutics, 7(2), 166-179. View Source

Peak Antistaphylococcal Activity

A direct comparison of equal oral doses (500 mg) in healthy adults showed that dicloxacillin achieved significantly higher and more prolonged serum antistaphylococcal activity compared to cloxacillin, oxacillin, and nafcillin [1]. This difference is a key pharmacodynamic consideration.

Peak Antistaphylococcal Activity

Head-to-head

Ranked 2nd highest

Supports PK/PD differentiation in oral dosing model studies.

500 mg single oral dose; Dicloxacillin > Cloxacillin > Oxacillin > Nafcillin

Evidence Dimension	Peak serum antistaphylococcal activity
Target Compound Data	Inferior to dicloxacillin, superior to oxacillin and nafcillin
Comparator Or Baseline	Dicloxacillin > Cloxacillin > Oxacillin > Nafcillin
Quantified Difference	Dicloxacillin demonstrates greater peak serum antistaphylococcal titers than cloxacillin.
Conditions	Eight fasting adults receiving a single 500 mg oral dose of each drug.

Why This Matters

For applications where high peak serum levels are critical for efficacy, such as in severe infections, this data provides a clear, evidence-based rationale for selecting dicloxacillin over cloxacillin or vice versa based on desired PK/PD profile.

• [1] Bass, J. W., et al. (1982). Comparison of oral penicillinase-resistant penicillins: contrasts between agents and assays. Southern Medical Journal, 75(4), 408-410. View Source

Oral Bioavailability Profile

Among the oral isoxazolyl penicillins, bioavailability is a major differentiating factor. Cloxacillin demonstrates moderate bioavailability, significantly higher than oxacillin (the lowest at ~30%), but not as high as dicloxacillin [1]. This impacts the oral dose required to achieve therapeutic serum concentrations.

Oral Bioavailability

Class-level

Moderate bioavailability

Middle-ground oral exposure within isoxazolyl penicillins.

Dicloxacillin (highest) > Cloxacillin > Oxacillin (~30%); class-level inference

Evidence Dimension	Oral bioavailability
Target Compound Data	Moderate bioavailability (exact % not specified, but order of magnitude is known)
Comparator Or Baseline	Dicloxacillin (highest) > Cloxacillin (moderate) > Oxacillin (lowest, ~30%)
Quantified Difference	Cloxacillin has superior bioavailability compared to oxacillin (~30%).
Conditions	Based on class-level pharmacokinetic profiles for oral isoxazolyl penicillins.

Why This Matters

For oral therapy of mild-to-moderate MSSA infections, bioavailability is a key procurement criterion. Cloxacillin represents a cost-effective middle ground between the high bioavailability of dicloxacillin and the poor bioavailability of oxacillin.

• [1] ChemicalBook. (2022). Isoxazolyl Penicillins: Antimicrobial Activity, Susceptibility, Administration and Dosage Clinical Uses etc. View Source

Cloxacillin Application Scenarios

MSSA Antimicrobial Susceptibility Testing

Cloxacillin sodium salt monohydrate is routinely used as a high-purity reference standard (≥98.0% HPLC) [1] for preparing antimicrobial susceptibility testing (AST) panels, discs, and MIC strips. Its well-characterized MIC range against S. aureus (0.2 – 3.13 µg/mL) and clear clinical breakpoint (≤2 mg/L for susceptible) [2] provide a reliable benchmark for identifying MSSA and differentiating it from MRSA in clinical microbiology laboratories.

Staphylococcal β-Lactamase Resistance Research

As a direct comparator to other isoxazolyl penicillins with differing β-lactamase stabilities (e.g., oxacillin) [3], cloxacillin serves as a key tool in basic research investigating the mechanisms and evolution of staphylococcal β-lactamase enzymes. Its intermediate stability profile allows for nuanced studies on enzyme-substrate interactions and the impact of specific mutations on resistance phenotypes.

PK/PD Modeling for Anti-Staphylococcal Agents

Cloxacillin's moderate oral bioavailability and high, yet intermediate, protein binding among isoxazolyl penicillins [4][5] make it a valuable compound for PK/PD modeling studies. Researchers can use cloxacillin to explore the relationship between protein binding, free drug concentration, and in vivo efficacy in animal models, contributing to the optimization of dosing regimens for anti-staphylococcal therapy.

Veterinary MSSA Formulation Development

Cloxacillin is indicated for use in veterinary medicine, particularly for treating staphylococcal infections in animals [6]. The availability of high-purity material (≥98.0% HPLC) [1] supports its use in the development and quality control of veterinary drug formulations, ensuring accurate dosing and safety in target species.

Application

Selection Property

Validation Focus

MSSA Susceptibility Testing Research

High-purity reference standard

Susceptibility breakpoint endpoint context

β-Lactamase Resistance Research

Stability differentiation profile

Enzyme-substrate interaction endpoints

PK/PD Modeling

Moderate bioavailability & binding

Free drug concentration modeling

Veterinary Formulation Research

High-purity certified material

Species-specific formulation endpoints

• [1] TCI Chemicals. Cloxacillin Sodium Salt Monohydrate Product Specification. View Source
• [2] PMC8210125. (2020). Table 2: Antibiotic class, clinical breakpoint for S. aureus (MIC). View Source
• [3] Selwyn, S. (1980). Comparative stabilities of penicillins and cephalosporins to staphylococcal β-lactamase and activities against Staphylococcus aureus. Journal of Antimicrobial Chemotherapy, 6(3), 333. View Source
• [4] ChemicalBook. (2022). Isoxazolyl Penicillins: Antimicrobial Activity, Susceptibility, Administration and Dosage Clinical Uses etc. View Source
• [5] Kunin, C. M. (1966). Clinical pharmacology of the new penicillins: I. The importance of serum protein binding in determining antimicrobial activity and concentration in serum. Clinical Pharmacology & Therapeutics, 7(2), 166-179. View Source
• [6] Vetpharm.uzh.ch. Wirkstoff: Cloxacillin. View Source